Cas no 344276-42-2 (2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one)

• Product Name: 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one
• CAS No: 344276-42-2
• CID: 4649413
• Update Time: 2025-08-01

2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one

Additional information on 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one

Introduction to 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one (CAS No. 344276-42-2)

2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one, with the CAS number 344276-42-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules known as oxazolidinones, which are characterized by their unique chemical structure and potential therapeutic applications. The compound's structure includes a 6-chloropyridin-2-yl group and a piperazine ring, both of which contribute to its pharmacological properties.

The interest in 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one stems from its potential as an antimicrobial agent, particularly against drug-resistant bacteria. Recent studies have highlighted its efficacy in combating multidrug-resistant strains of bacteria, making it a promising candidate for the development of new antibiotics. The compound's mechanism of action involves inhibiting bacterial protein synthesis by binding to the 50S ribosomal subunit, thereby disrupting the translation process.

In addition to its antimicrobial properties, 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-yl)ethan-1-one has also shown potential in other therapeutic areas. For instance, research has indicated that it may have anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases. The compound's ability to modulate inflammatory pathways is attributed to its interaction with specific cellular targets involved in the inflammatory response.

The synthesis of 2-[4-(6-chloropyridin-2-yl)piperazin-1-yl]-1-(4-hydroxy-1,2-oxazolidin-2-y l)ethanone involves several steps, including the formation of the piperazine ring and the attachment of the 6-chloropyridin-substituted group. The synthetic route is designed to ensure high yields and purity, which are crucial for pharmaceutical applications. Advanced techniques such as microwave-assisted synthesis and catalyst optimization have been employed to improve the efficiency and scalability of the synthesis process.

Clinical trials involving 2-[4-(6-chloropyridin - 2 - yl ) p i p e r a z i n - 1 - y l ] - 1 - ( 4 - h y d r o x y - 1 , 2 - o x a z o l i d i n - 2 - y l ) e t h a n - 1 - o n e have shown promising results. Phase I trials demonstrated that the compound is well-tolerated by human subjects, with minimal side effects. These trials also provided valuable data on pharmacokinetics and pharmacodynamics, which are essential for further clinical development. Phase II trials are currently underway to evaluate the compound's efficacy in treating specific bacterial infections and inflammatory conditions.

The safety profile of 2-[4-(6-chloropyridin - 2 - yl ) p i p e r a z i n - 1 - y l ] - 1 - ( 4 - h y d r o x y - 1 , 2 - o x a z o l i d i n - 2 - y l ) e t h a n - 1 - o n e has been extensively studied. Preclinical toxicology studies have shown that the compound has low toxicity at therapeutic doses. However, like all new drugs, it is subject to rigorous safety evaluations to ensure its long-term safety and efficacy.

In conclusion, 2-[4-(6-chloropyridin - 2 - yl ) p i p e r a z i n - 1 - y l ] - 1 - ( 4 - h y d r o x y -   1 ,   o x a z o l i d i n   y l   e t h a n   o n e (CAS No. 344276–4–9) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.